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Compound of Interest

Compound Name: Pbttt-C14

Cat. No.: B16087765

Get Quote

This technical guide provides a comprehensive overview of the semiconducting polymer

Poly(2,5-bis(3-tetradecylthiophen-2-yl)thieno[3,2-b]thiophene), commonly known as Pbttt-C14.

It is intended for researchers, scientists, and professionals in the fields of materials science,

organic electronics, and drug development. This document details the chemical structure, a

detailed synthesis protocol, and key physical and electronic properties of Pbttt-C14, presented

in a clear and accessible format.

Chemical Structure and Properties
Pbttt-C14 is a conjugated polymer renowned for its excellent charge transport characteristics

and self-assembly properties, making it a material of significant interest for applications in

organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors.[1] The

polymer consists of an alternating copolymer of thieno[3,2-b]thiophene and 4,4'-dialkyl-2,2'-

bithiophene monomer units.[2] The planar thieno[3,2-b]thiophene unit promotes efficient π-π

stacking, while the long tetradecyl (C14) side chains enhance solubility and processability.[1][3]

The chemical structure of the repeating unit of Pbttt-C14 is presented below:

Caption: Chemical structure of the Pbttt-C14 repeating unit.
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Physicochemical and Electronic Properties
A summary of the key quantitative data for Pbttt-C14 is provided in the table below.

Property Value Reference

Chemical Formula (C42H62S4)n [4][5][6]

CAS Number 888491-19-8 [4][5][6]

Molecular Weight (Mw) >50,000 g/mol [6]

Melting Point >200 °C [4][6]

UV-Vis Absorption (λmax in

THF)
466 nm [1][7]

Photoluminescence (PL)

(λmax in THF)
557 nm [7]

Hole Mobility up to 1.3 cm²/V·s [6]

Synthesis of Pbttt-C14
The synthesis of Pbttt-C14 is typically achieved through a Stille cross-coupling polymerization.

This reaction involves the palladium-catalyzed coupling of an organotin compound with an

organohalide. For Pbttt-C14, the monomers are 2,5-bis(trimethylstannyl)thieno[3,2-b]thiophene

and 5,5'-dibromo-4,4'-ditetradecyl-2,2'-bithiophene. A general synthetic scheme is illustrated

below.

Monomer 1 Synthesis

Monomer 2 Synthesis

PolymerizationThieno[3,2-b]thiophene
2,5-bis(trimethylstannyl)thieno[3,2-b]thiophene

1. n-BuLi
2. Me3SnCl

Stille Coupling
(Pd catalyst)

3-Tetradecylthiophene 4,4'-ditetradecyl-2,2'-bithiopheneFeCl3 5,5'-dibromo-4,4'-ditetradecyl-
2,2'-bithiophene

NBS

Pbttt-C14

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b16087765/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-pbttt-c14-chemical-structure-synthesis-and-properties
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269117/
https://pubs.acs.org/doi/10.1021/ma501547h
https://www.researchgate.net/publication/353612702_Progress_in_poly25-bis3-alkylthiophen-2-ylthieno32-bthiophene_composites_for_thermoelectric_application
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269117/
https://pubs.acs.org/doi/10.1021/ma501547h
https://www.researchgate.net/publication/353612702_Progress_in_poly25-bis3-alkylthiophen-2-ylthieno32-bthiophene_composites_for_thermoelectric_application
https://www.researchgate.net/publication/353612702_Progress_in_poly25-bis3-alkylthiophen-2-ylthieno32-bthiophene_composites_for_thermoelectric_application
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269117/
https://www.researchgate.net/publication/353612702_Progress_in_poly25-bis3-alkylthiophen-2-ylthieno32-bthiophene_composites_for_thermoelectric_application
https://pmc.ncbi.nlm.nih.gov/articles/PMC12618801/
https://www.lumtec.com.tw/products-view.php?ID=744
https://www.lumtec.com.tw/products-view.php?ID=744
https://www.researchgate.net/publication/353612702_Progress_in_poly25-bis3-alkylthiophen-2-ylthieno32-bthiophene_composites_for_thermoelectric_application
https://www.benchchem.com/product/b16087765/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-pbttt-c14-chemical-structure-synthesis-and-properties
https://www.benchchem.com/product/b16087765/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-pbttt-c14-chemical-structure-synthesis-and-properties
https://www.benchchem.com/product/b16087765/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-pbttt-c14-chemical-structure-synthesis-and-properties
https://www.benchchem.com/product/b16087765/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-pbttt-c14-chemical-structure-synthesis-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16087765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General synthetic workflow for Pbttt-C14.

Experimental Protocols
1. Synthesis of 2,5-dibromo-thieno[3,2-b]thiophene

A detailed procedure for the synthesis of the core thieno[3,2-b]thiophene and its subsequent

bromination can be adapted from the literature. A common method involves the bromination of

thieno[3,2-b]thiophene.

Materials: Thieno[3,2-b]thiophene, N-bromosuccinimide (NBS), Dimethylformamide (DMF).

Procedure:

Dissolve thieno[3,2-b]thiophene in DMF in a round-bottom flask protected from light.

Cool the solution to 0 °C in an ice bath.

Slowly add NBS (2.2 equivalents) portion-wise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir overnight.

Pour the reaction mixture into water and extract with a suitable organic solvent (e.g.,

dichloromethane).

Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure and purify the crude product by

recrystallization or column chromatography to yield 2,5-dibromothieno[3,2-b]thiophene.

2. Synthesis of Poly(2,5-bis(3-tetradecylthiophen-2-yl)thieno[3,2-b]thiophene) (Pbttt-C14)

The following is a representative protocol for the Stille coupling polymerization.

Materials: 2,5-bis(trimethylstannyl)thieno[3,2-b]thiophene, 5,5'-dibromo-4,4'-ditetradecyl-2,2'-

bithiophene, Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3), Tri(o-tolyl)phosphine

(P(o-tol)3), anhydrous toluene.

Procedure:
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In a flame-dried Schlenk flask, combine equimolar amounts of 2,5-

bis(trimethylstannyl)thieno[3,2-b]thiophene and 5,5'-dibromo-4,4'-ditetradecyl-2,2'-

bithiophene.

Add the palladium catalyst (e.g., Pd2(dba)3, 1-2 mol%) and the phosphine ligand (e.g.,

P(o-tol)3, 4-8 mol%).

Evacuate and backfill the flask with argon several times.

Add anhydrous toluene via cannula and heat the mixture to reflux (around 110 °C) under

an argon atmosphere for 24-48 hours.

After cooling to room temperature, precipitate the polymer by pouring the reaction mixture

into a large volume of methanol.

Filter the polymer and wash it sequentially with methanol and acetone to remove catalyst

residues and oligomers.

Further purification can be achieved by Soxhlet extraction with methanol, acetone,

hexane, and finally chloroform or chlorobenzene to collect the purified polymer.

Dry the final polymer under vacuum.

Experimental Workflow: Organic Field-Effect
Transistor (OFET) Fabrication
Pbttt-C14 is frequently used as the active semiconductor layer in OFETs. A typical workflow for

the fabrication of a bottom-gate, top-contact OFET is outlined below.
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Start: Substrate Cleaning

Si/SiO2 Substrate

Self-Assembled Monolayer (SAM) Treatment
(e.g., OTS)

Spin-Coat Pbttt-C14 Film

Prepare Pbttt-C14 Solution
(e.g., in o-dichlorobenzene)

Thermal Annealing

Deposit Source/Drain Electrodes
(e.g., Au via thermal evaporation)

OFET Characterization

Click to download full resolution via product page

Caption: Workflow for the fabrication of a Pbttt-C14 based OFET.

This guide provides a foundational understanding of Pbttt-C14. For more specific applications

and advanced characterization techniques, readers are encouraged to consult the primary

literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. An Emerging Liquid-Crystalline Conducting Polymer Thermoelectrics: Opportunities and
Challenges - PMC [pmc.ncbi.nlm.nih.gov]

2. tsapps.nist.gov [tsapps.nist.gov]

3. ossila.com [ossila.com]

4. Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

5. pubs.acs.org [pubs.acs.org]

6. researchgate.net [researchgate.net]

7. lumtec.com.tw [lumtec.com.tw]

To cite this document: BenchChem. [An In-depth Technical Guide to Pbttt-C14: Chemical
Structure, Synthesis, and Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16087765/docs#an-in-depth-technical-guide-to-pbttt-
c14-chemical-structure-synthesis-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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